Cas no 252770-09-5 (benzyl cis-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product name: benzyl cis-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 252770-09-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD11042329
• CID: 252938
• PubChem ID: 9859780

benzyl cis-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-amino-4-(hydroxymethyl)-, phenylmethyl ester, (3R,4R)-rel-
• Benzyl cis-3-amino-4-(hydroxymethyl)-1-pyrrolidinecarboxylate
• 1-Pyrrolidinecarboxylic acid,3-amino-4-(hydroxymethyl)-,phenylmethyl ester,(3R,4R)-rel
• 1-Pyrrolidinecarboxylicacid
• 3-aMino-4-(hydroxyMethyl)
• benzyl cis-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• (3S,4S)-3-Amino-4-(hydroxymethyl)-1-pyrrolidinecarboxylic acid phenylmethyl ester
• 252770-08-4
• BS-42868
• cis-1-Cbz-3-amino-4-(hydroxymethyl)pyrrolidine
• A919385
• SCHEMBL1794626
• Benzyl (3S,4S)-3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• MFCD11042329
• 252770-09-5
• P18134
• DTXSID90431980

• MDL： MFCD11042329
• Inchi： 1S/C13H18N2O3/c14-12-7-15(6-11(12)8-16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9,14H2/t11-,12-/m1/s1
• InChI Key： YXCPNFNWSNFFFZ-VXGBXAGGSA-N
• SMILES： OC[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1N

Computed Properties

• Exact Mass: 250.13200
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 414.3°C at 760 mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.572
• PSA: 75.79000
• LogP: 1.21280